Cas no 22187-96-8 (5-methoxypyridine-2-carbaldehyde)

• Product Name: 5-methoxypyridine-2-carbaldehyde
• CAS No: 22187-96-8
• MF: C₇H₇NO₂
• MW: 137.135981798172
• MDL: MFCD08234867
• CID: 51985
• PubChem ID: 23450640
• Update Time: 2025-05-25

5-methoxypyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Methoxypicolinaldehyde
• 5-methoxypyridine-2-carbaldehyde
• 5-Methoxypyridine-2-carboxaldehyde
• 2-FORMYL-5-METHOXYPYRIDINE
• 2-Pyridinecarboxaldehyde,5-methoxy
• 5-methoxy-2-pyridinecarbaldehyde
• 5-methoxy-2-pyridinecarboxaldehyde
• 5-methoxy-pyridine-2-carbaldehyde
• PubChem24092
• CTYUCLSCBVSTAA-UHFFFAOYSA-N
• EBD39117
• 2-Pyridinecarboxaldehyde,5-methoxy-
• 2-Pyridinecarboxaldehyde, 5-methoxy-
• PB17495
• AM84791
• RP20350
• 22187-96-8
• DTXSID30634276
• SY039034
• CS-W005343
• J-509538
• AKOS006287192
• AC-24596
• Z1198176556
• SCHEMBL967531
• AS-18768
• MFCD08234867
• SCHEMBL733531
• FT-0630178
• EN300-134886
• DB-013037

• MDL： MFCD08234867
• Inchi： 1S/C7H7NO2/c1-10-7-3-2-6(5-9)8-4-7/h2-5H,1H3
• InChI Key： CTYUCLSCBVSTAA-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=C(C=O)C=C1

Computed Properties

• Exact Mass: 137.04800
• Monoisotopic Mass: 137.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2
• XLogP3: 0.6

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.159
• Melting Point: 35°C
• Boiling Point: 248.3℃ at 760 mmHg
• Flash Point: 248.375 °C at 760 mmHg
• Refractive Index: 1.551
• PSA: 39.19000
• LogP: 0.90270

5-methoxypyridine-2-carbaldehyde Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store long-term at 2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 5-methoxypyridine-2-carbaldehyde

5-Methoxypyridine-2-Carbaldehyde: A Comprehensive Overview

5-Methoxypyridine-2-carbaldehyde (CAS No. 22187-96-8) is a fascinating organic compound with a unique structure and diverse applications. This compound, also referred to as 5-methoxypyridine-2-carbaldehyde, belongs to the class of aromatic aldehydes and has garnered significant attention in recent years due to its potential in various fields, including pharmaceuticals, agrochemicals, and materials science.

The molecular structure of 5-methoxypyridine-2-carbaldehyde consists of a pyridine ring substituted with a methoxy group at the 5-position and an aldehyde group at the 2-position. This arrangement imparts the compound with distinctive electronic and steric properties, making it highly versatile for chemical modifications. The pyridine ring serves as a rigid framework, while the aldehyde group introduces reactivity, enabling participation in various condensation reactions such as aldol and Perkin reactions.

Recent studies have highlighted the importance of 5-methoxypyridine-2-carbaldehyde in drug discovery. Researchers have explored its role as a building block for constructing bioactive molecules. For instance, its ability to form enamine derivatives has been exploited to develop potential antitumor agents. The compound's methoxy group also plays a crucial role in modulating the pharmacokinetic properties of derived drugs, enhancing their solubility and bioavailability.

In the realm of agrochemicals, 5-methoxypyridine-2-carbaldehyde has shown promise as a precursor for herbicides and insecticides. Its reactivity allows for the synthesis of compounds with enhanced pesticidal activity. For example, derivatives of this compound have demonstrated efficacy against various agricultural pests without causing significant harm to non-target organisms.

The synthesis of 5-methoxypyridine-2-carbaldehyde typically involves multi-step processes that include nucleophilic substitution and oxidation reactions. Recent advancements in catalytic methods have streamlined its production, making it more cost-effective and environmentally friendly. The use of transition metal catalysts has significantly improved the yield and purity of the compound, aligning with current trends toward sustainable chemistry.

From a materials science perspective, 5-methoxypyridine-2-carbaldehyde has been investigated for its potential in organic electronics. Its conjugated system enables efficient charge transport properties, making it a candidate for use in organic semiconductors and light-emitting diodes (OLEDs). Researchers are actively exploring ways to incorporate this compound into next-generation electronic devices to enhance their performance.

In conclusion, 5-methoxypyridine-2-carbaldehyde (CAS No. 22187-96-8) is a multifaceted compound with applications spanning multiple disciplines. Its unique structure and reactivity make it an invaluable tool in modern chemistry. As research continues to uncover new potentials for this compound, it is poised to play an even greater role in advancing scientific and technological frontiers.